3-(2-Aminoethyl)benzoic acid hydrochloride
Overview
Description
“3-(2-Aminoethyl)benzoic acid hydrochloride”, also known as ABE, is a chemical compound that has gained significant attention in scientific research due to its unique physical and chemical properties. It has a molecular formula of C9H11NO2•HCl and a molecular weight of 201.65 g/mol .
Molecular Structure Analysis
The molecular structure of “3-(2-Aminoethyl)benzoic acid hydrochloride” is represented by the formula C9H12ClNO2 . The structure includes an aminoethyl group (NH2CH2CH2-) and a benzoic acid group (C6H5COOH), indicating the presence of both amine and carboxylic acid functional groups .
Physical And Chemical Properties Analysis
“3-(2-Aminoethyl)benzoic acid hydrochloride” is a solid compound .
Scientific Research Applications
Biosynthesis and Natural Products
3-Amino-5-hydroxy benzoic acid (3,5-AHBA) is a key precursor in the biosynthesis of a diverse range of natural products. These include the naphthalenic and benzenic ansamycins, saliniketals, and mitomycins, highlighting its importance in the production of compounds with various biological activities. The biosynthesis pathways for AHBA-derived natural products have been extensively studied from molecular genetics, chemical, and biochemical perspectives (Kang, Shen, & Bai, 2012).
Fluorescence Probes
Novel fluorescence probes, including 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (HPF) and 2-[6-(4′-amino)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (APF), have been developed to detect highly reactive oxygen species (hROS) selectively. These compounds, although weakly fluorescent themselves, react with hROS to produce strongly fluorescent compounds, offering a tool to study the roles of hROS in various biological and chemical applications (Setsukinai et al., 2003).
Spectroscopy and Structural Analysis
The infra-red spectral study of m-amino benzoic acid and its derivatives has provided insights into its zwitterion structure in solid state and non-dipolar structure in solution, contributing to the understanding of its molecular behavior in different mediums (Gopal, Jose, & Biswas, 1967).
Microbial Biosynthesis
A microbial biosynthetic system has been established for the de novo production of 3-amino-benzoic acid (3AB) from glucose. By engineering an E. coli-E. coli co-culture system, the production of 3AB was significantly improved, showcasing the potential of co-culture engineering in metabolic engineering (Zhang & Stephanopoulos, 2016).
Liquid-Crystalline Complexes
Studies on polymerizable benzoic acid derivatives have revealed their ability to form liquid-crystalline complexes and maintain multilayered structures upon photopolymerization. This indicates potential applications in material science for the development of complex structures and polymers (Kishikawa, Hirai, & Kohmoto, 2008).
Mechanism of Action
Safety and Hazards
Safety data sheets indicate that “3-(2-Aminoethyl)benzoic acid hydrochloride” may cause skin irritation and serious eye damage . It is also harmful if inhaled, causing damage to organs through prolonged or repeated exposure . It is advised to avoid breathing dust, to wear protective gloves/eye protection/face protection, and to wash thoroughly after handling .
properties
IUPAC Name |
3-(2-aminoethyl)benzoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2.ClH/c10-5-4-7-2-1-3-8(6-7)9(11)12;/h1-3,6H,4-5,10H2,(H,11,12);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVPKEHSGGPIZET-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10672555 |
Source
|
| Record name | 3-(2-Aminoethyl)benzoic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Aminoethyl)benzoic acid hydrochloride | |
CAS RN |
66658-60-4 |
Source
|
| Record name | 3-(2-Aminoethyl)benzoic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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